Cas no 2359856-92-9 (2-(3,3-Difluorocyclobutyl)cyclopropane-1-carbaldehyde)
2-(3,3-Difluorocyclobutyl)cyclopropane-1-carbaldehyde is a fluorinated cyclopropane-carbaldehyde derivative with a cyclobutyl substituent, offering unique structural and electronic properties. The presence of difluorination at the cyclobutyl ring enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry. The cyclopropane-carbaldehyde moiety provides a reactive aldehyde group, enabling further functionalization through condensation or nucleophilic addition reactions. This compound’s rigid, fused ring system and fluorine substitution contribute to its potential utility in the development of bioactive molecules, particularly in the design of enzyme inhibitors or agrochemicals. Its well-defined structure ensures consistent performance in synthetic applications.
2359856-92-9 structure
Product Name:2-(3,3-Difluorocyclobutyl)cyclopropane-1-carbaldehyde
CAS No:2359856-92-9
MF:C8H10F2O
MW:160.161209583282
CID:5463569
Update Time:2025-05-27
2-(3,3-Difluorocyclobutyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,3-Difluorocyclobutyl)cyclopropane-1-carbaldehyde
- Z3578410994
-
- Inchi： 1S/C8H10F2O/c9-8(10)2-6(3-8)7-1-5(7)4-11/h4-7H,1-3H2
- InChI Key： IZZJXTGYOPVKOW-UHFFFAOYSA-N
- SMILES： FC1(CC(C1)C1CC1C=O)F
Computed Properties
- Exact Mass: 160.06997126 g/mol
- Monoisotopic Mass: 160.06997126 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 160.16
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1
2-(3,3-Difluorocyclobutyl)cyclopropane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6876589-0.05g |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95.0% | 0.05g |
$545.0 | 2025-03-12 | |
| Enamine | EN300-6876589-0.1g |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95.0% | 0.1g |
$712.0 | 2025-03-12 | |
| Enamine | EN300-6876589-0.25g |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95.0% | 0.25g |
$1015.0 | 2025-03-12 | |
| Enamine | EN300-6876589-0.5g |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95.0% | 0.5g |
$1599.0 | 2025-03-12 | |
| Enamine | EN300-6876589-1.0g |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95.0% | 1.0g |
$2050.0 | 2025-03-12 | |
| Enamine | EN300-6876589-2.5g |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95.0% | 2.5g |
$4019.0 | 2025-03-12 | |
| Enamine | EN300-6876589-5.0g |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95.0% | 5.0g |
$5949.0 | 2025-03-12 | |
| Enamine | EN300-6876589-10.0g |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95.0% | 10.0g |
$8819.0 | 2025-03-12 | |
| Aaron | AR028BQC-50mg |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95% | 50mg |
$775.00 | 2025-02-16 | |
| Aaron | AR028BQC-100mg |
2-(3,3-difluorocyclobutyl)cyclopropane-1-carbaldehyde |
2359856-92-9 | 95% | 100mg |
$1004.00 | 2025-02-16 |
2-(3,3-Difluorocyclobutyl)cyclopropane-1-carbaldehyde Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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